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Compound of Interest

Compound Name: Peroxynitric acid

Cat. No.: B1219953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Peroxynitric acid (HOONO₂), a potent oxidizing and nitrating agent, is a significant reactive

nitrogen species (RNS) implicated in various atmospheric and biological processes. Its high

reactivity and inherent instability necessitate strict adherence to specialized handling and

safety protocols to ensure the safety of laboratory personnel and the integrity of experimental

outcomes. These application notes provide detailed protocols for the synthesis, handling, and

quenching of peroxynitric acid, along with a summary of its key stability and decomposition

data.

Data Presentation
Table 1: Stability and Decomposition of Peroxynitric
Acid (HOONO₂)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1219953?utm_src=pdf-interest
https://www.benchchem.com/product/b1219953?utm_src=pdf-body
https://www.benchchem.com/product/b1219953?utm_src=pdf-body
https://www.benchchem.com/product/b1219953?utm_src=pdf-body
https://www.benchchem.com/product/b1219953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Conditions Reference

Half-life ~30 minutes
Acidic solution, room

temperature
[1]

Half-life 6.4 ± 0.9 minutes pH 3.5, 20°C [2]

Half-life 7.9 seconds pH 7.4, 37°C [2]

Decomposition

Products

Nitrite (NO₂⁻) and

Oxygen (O₂)
Alkaline solution [1]

Decomposition

Products

Nitrate (NO₃⁻) and

Oxygen (O₂)
[2]

Decomposition

Pathway

HOONO₂ → HO₂• +

NO₂•
Catalyzed by Cu²⁺ [3]

Table 2: Key Physicochemical Properties
Property Value Reference

Molar Mass 79.01 g/mol [4]

CAS Number 26404-66-0 [4]

Experimental Protocols
Protocol 1: Synthesis of Aqueous Peroxynitric Acid
This protocol describes the synthesis of peroxynitric acid in an aqueous solution from nitrous

acid and hydrogen peroxide.[1]

Materials:

Sodium nitrite (NaNO₂)

Hydrogen peroxide (H₂O₂, >2-fold excess)

Deionized water
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Ice bath

Reaction vessel (e.g., beaker or flask)

Stir plate and stir bar

Procedure:

Prepare a solution of nitrous acid (HNO₂) by acidifying a solution of sodium nitrite (NaNO₂).

Cool the reaction vessel in an ice bath to at or below 0°C.

Slowly add a greater-than-two-fold excess of hydrogen peroxide to the nitrous acid solution

with constant stirring.

Maintain the temperature at or below 0°C throughout the reaction.

Under optimal conditions, concentrations of peroxynitric acid exceeding 1.5 M can be

achieved.[1]

The resulting peroxynitric acid solution should be used immediately due to its instability.

Protocol 2: Quenching and Disposal of Peroxynitric Acid
Due to its hazardous nature, peroxynitric acid must be quenched before disposal.

Materials:

Reducing agent (e.g., sodium bisulfite or sodium thiosulfate solution)

Base (e.g., sodium hydroxide) to neutralize the solution

Appropriate waste container

Procedure:

In a fume hood, slowly add a suitable reducing agent to the peroxynitric acid solution with

stirring. The reaction can be exothermic, so slow addition and cooling may be necessary.
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Once the peroxynitric acid is fully quenched (cessation of any reaction), neutralize the

solution with a base to a pH between 6 and 8.

Dispose of the neutralized solution in accordance with local hazardous waste regulations.[5]

Mandatory Visualization
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Experimental Workflow for Peroxynitric Acid

Preparation

Synthesis

Cleanup and Disposal
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(Lab coat, safety goggles, face shield, chemical-resistant gloves)

Work in a certified
chemical fume hood

Prepare cooled reactants
(Nitrous acid and H2O2)

Synthesize Peroxynitric Acid
(Slow addition at <= 0°C)

Perform Experiment with
freshly synthesized HOONO2

Quench excess HOONO2
with reducing agent

Neutralize solution
(pH 6-8)

Dispose as
hazardous waste

Decontaminate glassware
and work area

Click to download full resolution via product page

Caption: A logical workflow for handling and safety in peroxynitric acid experiments.
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Decomposition Pathways of Peroxynitric Acid

Alkaline Conditions Acidic/Neutral Conditions

Peroxynitric Acid
(HOONO2)

Nitrite (NO2-) + Oxygen (O2)

Rapid Decomposition

Nitrate (NO3-) + Oxygen (O2)

Isomerization

Peroxy Radical (HO2•) +
Nitrogen Dioxide (NO2•)

Homolytic Cleavage

Click to download full resolution via product page

Caption: Major decomposition pathways of peroxynitric acid under different conditions.

Handling and Safety Protocols
1. Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles and a face shield are mandatory to protect against

splashes.[6][7]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile or neoprene).[6] Double gloving

is recommended.

Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required.[6]

An apron may be necessary for larger quantities.

Respiratory Protection: All work should be conducted in a certified chemical fume hood to

avoid inhalation of vapors.[8]

2. Engineering Controls:

Fume Hood: All experiments involving peroxynitric acid must be performed in a properly

functioning chemical fume hood.[8]
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Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are

readily accessible.[8]

3. Storage:

Peroxynitric acid solutions are unstable and should be prepared fresh for immediate use.

If short-term storage is unavoidable, solutions should be kept at or below 0°C in a

designated and properly labeled container within a secondary containment vessel.[1]

Store away from incompatible materials, such as flammable and combustible substances,

and reducing agents.[9]

4. Spill and Emergency Procedures:

Minor Spills: For small spills within the fume hood, absorb the material with an inert

absorbent (e.g., sand or vermiculite) and quench as described in Protocol 2.

Major Spills: In the event of a large spill, evacuate the area immediately and contact the

appropriate emergency response team.

Personnel Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and seek medical attention.[4]

Eye Contact: Immediately flush the eyes with water for at least 15 minutes using an

eyewash station and seek immediate medical attention.[4]

Inhalation: Move the individual to fresh air and seek medical attention.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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